Cas no 923106-41-6 (1-(propylcarbamoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(propylcarbamoyl)piperidine-4-carboxylic acid
• CAS No: 923106-41-6
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD08444781
• CID: 5234288
• Update Time: 2026-03-08

1-(propylcarbamoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propylcarbamoyl)piperidine-4-carboxylic acid

• MDL： MFCD08444781
• Inchi： 1S/C10H18N2O3/c1-2-5-11-10(15)12-6-3-8(4-7-12)9(13)14/h8H,2-7H2,1H3,(H,11,15)(H,13,14)
• InChI Key： OZEHUTIBXNOSIT-UHFFFAOYSA-N
• SMILES： N1(C(=O)NCCC)CCC(C(O)=O)CC1

Additional information on 1-(propylcarbamoyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(propylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 923106-41-6): Properties, Applications, and Industry Insights

1-(propylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 923106-41-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a propylcarbamoyl group and a carboxylic acid moiety, serves as a versatile intermediate in drug discovery and fine chemical synthesis. Its molecular formula, C₁₀H₁₈N₂O₃, and molecular weight of 214.26 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for piperidine-based compounds like 1-(propylcarbamoyl)piperidine-4-carboxylic acid has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "CAS 923106-41-6 solubility" or "synthesis of piperidine-4-carboxylic acid derivatives," reflecting its relevance in experimental workflows. The compound’s hydrogen-bonding capacity and amphoteric nature (due to both acidic and basic functional groups) enable diverse reactivity patterns, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-(propylcarbamoyl)piperidine-4-carboxylic acid is often explored for its role in peptide mimetics and scaffold diversification. Its carboxylic acid group allows for easy conjugation with amines or alcohols, while the propylcarbamoyl side chain enhances lipophilicity—a critical factor in optimizing drug bioavailability. Industry trends show growing interest in "923106-41-6 supplier" and "piperidine derivatives for drug delivery," aligning with the compound’s utility in prodrug design and controlled-release formulations.

Environmental and regulatory considerations further highlight the compound’s advantages. Unlike many halogenated intermediates, 1-(propylcarbamoyl)piperidine-4-carboxylic acid exhibits favorable green chemistry metrics, with minimal toxic byproducts during synthesis. Searches for "biodegradable pharmaceutical intermediates" or "sustainable piperidine synthesis" underscore its alignment with modern eco-friendly manufacturing principles. Analytical methods such as HPLC purity testing (often queried as "CAS 923106-41-6 HPLC conditions") ensure rigorous quality control for research and industrial use.

Emerging applications in neurological research have propelled interest in this compound. Its structural similarity to neurotransmitters and ability to cross the blood-brain barrier (BBB) make it a candidate for studying neurodegenerative disease targets. Recent publications correlate searches for "piperidine-4-carboxylic acid CNS activity" with breakthroughs in receptor modulation and signal transduction inhibition.

In summary, 1-(propylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 923106-41-6) represents a multifaceted tool for researchers. Its balanced hydrophilic-lipophilic properties, synthetic flexibility, and compliance with green chemistry standards position it as a staple in both academic and industrial settings. As the pharmaceutical sector prioritizes precision medicine and small-molecule therapeutics, this compound’s role is poised to expand—answering pressing queries like "923106-41-6 in drug development" and "piperidine analogs for metabolic disorders."